Cas no 1805256-28-3 (Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805256-28-3
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4864640
• Update Time: 2025-05-21

Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7BrF5NO2/c1-2-19-9(18)5-6(10(14,15)16)4(8(12)13)3-17-7(5)11/h3,8H,2H2,1H3
• InChI Key： RTPCLOXKEJMQPV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C(C(F)(F)F)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate, with the CAS number 1805256-28-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at position 2, a difluoromethyl group at position 5, and a trifluoromethyl group at position 4. Additionally, the carboxylic acid moiety at position 3 is esterified with an ethyl group, contributing to its unique chemical properties.

The presence of multiple fluorinated substituents in this compound significantly influences its physical and chemical properties. The trifluoromethyl group, in particular, is known to enhance the stability and lipophilicity of the molecule, making it suitable for various biological applications. Recent studies have highlighted the potential of such fluorinated pyridine derivatives as inhibitors of key enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that similar compounds can modulate the activity of histone deacetylases (HDACs), which are implicated in cancer and inflammatory diseases.

In the agricultural sector, Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate has shown promise as a potential lead compound for developing novel pesticides. Its brominated structure contributes to its stability under environmental conditions, while the fluorinated groups enhance its bioavailability and selectivity towards target pests. A study conducted by researchers at the University of California, Davis, revealed that this compound exhibits potent activity against several agricultural pests without causing significant harm to non-target organisms.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions and esterification reactions. The introduction of bromine and fluorinated groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the production process, reducing reaction times while maintaining product quality.

From an environmental standpoint, understanding the fate and behavior of Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate in natural systems is crucial for assessing its potential risks. Research indicates that this compound undergoes limited biodegradation under aerobic conditions due to its stable fluorinated substituents. However, further studies are needed to evaluate its long-term persistence in soil and water systems.

In conclusion, Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate represents a valuable addition to the arsenal of advanced chemical compounds with diverse applications. Its unique structure and functional groups make it a compelling candidate for further exploration in both therapeutic and agrochemical contexts. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in addressing global challenges in health and agriculture.